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Compound of Interest

Compound Name: Potassium thiosulfate

Cat. No.: B082159

Introduction

Potassium thiosulfate (K2S203) is an inorganic salt composed of two potassium cations (K*)
and one thiosulfate anion (S20327). It typically presents as a colorless, hygroscopic crystalline
solid that is highly soluble in water.[1][2][3] The compound and its various hydrates are notable
for their applications across several scientific and industrial domains, including agriculture,
photography, and analytical chemistry.[4][5] In agriculture, it serves as a liquid fertilizer
providing both potassium and sulfur, and it acts as a nitrification inhibitor to reduce nitrous
oxide emissions.[2][4] Its ability to dissolve silver halides made it a crucial fixing agent in
traditional photography.[2][4] Furthermore, its role as a reducing agent is fundamental to its use
in analytical chemistry, particularly in iodometric titrations.[5][6] This document provides an in-
depth examination of the chemical structure, properties, and key experimental methodologies
related to potassium thiosulfate.

Chemical Structure and Bonding

The thiosulfate anion (S2032") is the defining feature of potassium thiosulfate's structure. It
has a tetrahedral geometry with a central sulfur atom bonded to three oxygen atoms and a
terminal sulfur atom.[6] A key characteristic of this anion is the presence of two sulfur atoms in
different oxidation states: the central sulfur atom has an oxidation state of +6, while the terminal
sulfur atom has an oxidation state of -2. This unique structure is responsible for its distinctive
chemical reactivity, including its behavior in redox reactions and its decomposition in acidic
conditions.[6]
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Caption: Molecular structure of Potassium Thiosulfate (K2S205).

Physicochemical Properties

The physical and chemical properties of potassium thiosulfate are summarized below. The
data highlights its high solubility in water, which increases significantly with temperature.

Property Value Reference(s)
Chemical Formula K2S20s3 [1][4]
Molar Mass 190.32 g/mol [6][7]

White or colorless crystalline
Appearance , _ [21[4][7]
solid, often hygroscopic.

Density 2.37 g/cm3 (anhydrous) [41[6]
pH (Solution) 7.0-9.0 [8]
Enthalpy of Formation (AHf°) -1157 kJ/mol (anhydrous) [6]

96.1 g/100 mL (0 °C) 165.0
/100 mL (25 °C) 238.3 g/100

Solubility in Water [41[6]
mL (60 °C) 312.0 g/100 mL (90
OC)

Solubility in Other Solvents Insoluble in ethanol. [3]

Decomposes upon strong

Decomposition Temperature heating (above 200°C) without
melting.
CAS Number 10294-66-3 [2][7]

Chemical Properties and Reactivity
Stability

Potassium thiosulfate is stable in neutral or alkaline agqueous solutions. However, it readily
undergoes disproportionation in acidic conditions to produce elemental sulfur, sulfur dioxide,
and water.[6] This reaction is characteristic of thiosulfate salts.
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e Reaction: S20327(aq) + 2H*(aq) — S(s) + SO2(g) + H20())[6]

Redox Reactions

Potassium thiosulfate acts as a mild reducing agent. Its most notable redox reaction is with
iodine, where it is oxidized to the tetrathionate ion (S20Oe2~) while reducing iodine (I2) to iodide
(I7). This reaction forms the basis of iodometric titration for quantitative analysis.[6]

e Reaction: 2520327 (aq) + Iz2(aq) — S40e2~(aq) + 21~ (aq)[6]

Thermal Decomposition

When subjected to strong heating, potassium thiosulfate decomposes to form potassium
sulfate (K2S0a4) and potassium sulfide (K2S).[8]

e Reaction: 4K2S203(s) —» 3K2S0a(s) + K2Ss(s) (intermediate), followed by further
decomposition.

Compatibility

The compound is incompatible with strong acids, which cause rapid decomposition, and strong
oxidizing agents like nitrates and chlorates, which can create explosive mixtures if heated to
dryness.[8][9]

Experimental Protocols
Synthesis via Oxidation of Potassium Polysulfide

A common industrial method for producing high-purity potassium thiosulfate involves the
oxidation of potassium polysulfide.[10][11][12] This process avoids the lengthy reaction times
associated with boiling potassium sulfite with sulfur.[13]

Methodology:

o Potassium Polysulfide Formation: A solution of potassium hydroxide (e.g., 45% KOH) is
prepared in a reaction vessel. Elemental sulfur is slowly added to the agitated KOH solution.
The reaction is exothermic and the temperature is controlled (e.g., below 100-110°C) to form
a concentrated solution of potassium polysulfide (K2Sx).[11][12]
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o Oxidation: The resulting potassium polysulfide solution is transferred to a second reactor. An
oxidizing agent, typically pure oxygen or air, is bubbled through the solution under controlled
temperature and pressure.[10][11]

o Reaction Control: The oxidation process is monitored to ensure the thiosulfate is not further
oxidized to sulfate, which has low solubility and would precipitate.[10] The pH is maintained
near neutral (6.5-8.0).[11]

e Recovery: Once the reaction is complete, a high-concentration (e.g., 50-56%) solution of
potassium thiosulfate is obtained and recovered.[10]
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Start: K2S203 Sample of
Unknown Concentration

1. Pipette known volume of
K2S203 sample into flask.
Dilute with DI water.

i

2. Titrate with standardized
lodine (I2) solution.

Raw Materials:
Potassium Hydroxide (KOH)
Elemental Sulfur (S)

Step 1: Polysulfide Formation

React KOH and S in CSTR 1 3. Add starch indicator.
(Exothermic, T < 110°C) (Solution turns blue-black)

:

4. Continue titration dropwise.

Potassium Polysulfide (K2Sx)
Solution

Step 2: Oxidation
Bubble O2 through K2Sx solution
in CSTR 2 (Controlled T & P)

5. Record volume of Iz used.
Calculate K2S203 concentration.

Step 3: Recovery
High-Purity K2S203 Solution
(50-56% Concentration) End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Potassium Thiosulfate: Properties, Uses, Benefits, and Safety Guidelines - KTS [ceramic-
glazes.com]

. Page loading... [guidechem.com]
. Potassium Thiosulfate [drugfuture.com]

. Potassium thiosulfate - Wikipedia [en.wikipedia.org]

2
3
4
5. CAS 10294-66-3: Potassium thiosulfate | CymitQuimica [cymitquimica.com]
6. webgc.org [webqc.org]

7. Potassium thiosulfate | K203S2 | CID 61501 - PubChem [pubchem.ncbi.nlm.nih.gov]
8. ameriturf.com [ameriturf.com]

9. redox.com [redox.com]

10. BR112018013556B1 - POTASSIUM THIOSULFATE PREPARATION PROCESS -
Google Patents [patents.google.com]

11. US20170190576A1 - Oxidation process for producing potassium thiosulfate - Google
Patents [patents.google.com]

12. CN108473382A - Oxidation process for the production of potassium thiosulfate - Google
Patents [patents.google.com]

13. Preparation method of potassium thiosulfate - Eureka | Patsnap [eureka.patsnap.com]

To cite this document: BenchChem. [Potassium Thiosulfate (K2S203): A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082159#chemical-properties-and-structure-of-
k2s203]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b082159?utm_src=pdf-custom-synthesis
https://www.ceramic-glazes.com/Potassium-Thiosulfate-Properties-Uses-Benefits-Safety-Guidelines
https://www.ceramic-glazes.com/Potassium-Thiosulfate-Properties-Uses-Benefits-Safety-Guidelines
https://www.guidechem.com/encyclopedia/potassium-thiosulfate-dic16342.html
https://www.drugfuture.com/chemdata/potassium-thiosulfate.html
https://en.wikipedia.org/wiki/Potassium_thiosulfate
https://cymitquimica.com/cas/10294-66-3/
https://www.webqc.org/compound-K2S2O3-K2S2O3.html
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-thiosulfate
https://ameriturf.com/site/media/Potassium-Thiosulfate-KTS_SDS.pdf
https://redox.com/wp-content/sds/3888.pdf
https://patents.google.com/patent/BR112018013556B1/en
https://patents.google.com/patent/BR112018013556B1/en
https://patents.google.com/patent/US20170190576A1/en
https://patents.google.com/patent/US20170190576A1/en
https://patents.google.com/patent/CN108473382A/en
https://patents.google.com/patent/CN108473382A/en
https://eureka.patsnap.com/patent-CN111439730A
https://www.benchchem.com/product/b082159#chemical-properties-and-structure-of-k2s2o3
https://www.benchchem.com/product/b082159#chemical-properties-and-structure-of-k2s2o3
https://www.benchchem.com/product/b082159#chemical-properties-and-structure-of-k2s2o3
https://www.benchchem.com/product/b082159#chemical-properties-and-structure-of-k2s2o3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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